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(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name: Vulcanchem
CAS No.: 613219-97-9
VCID: VC0357066
InChI: InChI=1S/C27H32N2O5/c1-2-17-34-22-11-9-20(10-12-22)24-23(25(30)21-7-4-3-5-8-21)26(31)27(32)29(24)14-6-13-28-15-18-33-19-16-28/h3-5,7-12,24,30H,2,6,13-19H2,1H3/b25-23+
SMILES: CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4
Molecular Formula: C27H32N2O5
Molecular Weight: 464.6g/mol

(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate

CAS No.: 613219-97-9

Main Products

VCID: VC0357066

Molecular Formula: C27H32N2O5

Molecular Weight: 464.6g/mol

(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate - 613219-97-9

CAS No. 613219-97-9
Product Name (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Molecular Formula C27H32N2O5
Molecular Weight 464.6g/mol
IUPAC Name (E)-[1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Standard InChI InChI=1S/C27H32N2O5/c1-2-17-34-22-11-9-20(10-12-22)24-23(25(30)21-7-4-3-5-8-21)26(31)27(32)29(24)14-6-13-28-15-18-33-19-16-28/h3-5,7-12,24,30H,2,6,13-19H2,1H3/b25-23+
Standard InChIKey CAOHIBJLMRXHGA-WJTDDFOZSA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4
SMILES CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4
Canonical SMILES CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4
PubChem Compound 5995888
Last Modified Nov 11 2021
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